![molecular formula C21H21N3O4 B2497351 4-{[3-(4-isobutoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2H-1,4-benzoxazin-3(4H)-one CAS No. 1206992-01-9](/img/structure/B2497351.png)
4-{[3-(4-isobutoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2H-1,4-benzoxazin-3(4H)-one
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Overview
Description
Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications . Benzoxazines, on the other hand, are a group of isomeric bicyclic heterocyclic chemical compounds that consist of a benzene ring fused to an oxazine ring .
Synthesis Analysis
1,3-Benzoxazines can be synthesized by the Mannich reaction using a phenol, an amine, and formaldehyde . Oxadiazoles can be synthesized through various methods, one of which includes the reaction of amidoximes and acid chlorides or other reactive derivatives of carboxylic acids in a basic medium .Molecular Structure Analysis
The structure of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds . The different isomers of benzoxazines depend on the relative positions of the oxygen and nitrogen atoms in the oxazine ring, on the location of ring fusion, and on the position of the double bond in the oxazine ring .Chemical Reactions Analysis
Oxadiazoles have shown favorable oxygen balance and positive heat of formations . They have been established themselves as potential high-energy core .Scientific Research Applications
Pharmaceutical Applications
This compound is a key intermediate for the preparation of Febuxostat , a drug approved by the US Food and Drug Administration for the treatment of hyperuricemia and gouty arthritis . It’s used in the synthesis of Ethyl 4-methyl-2- (4- (2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate .
Improved Synthesis Processes
Improved processes for the preparation of this compound and its pharmaceutically acceptable salts have been developed . These processes are crucial for the large-scale production of the drug Febuxostat .
Treatment of Traumatic Arthritis
A heterocyclic compound designed using this compound as a starting material has shown promising results in the treatment of traumatic arthritis when combined with aspirin .
Agricultural Biological Activities
1,2,4-Oxadiazole derivatives, which include this compound, have shown a broad spectrum of agricultural biological activities . They have been used in the discovery of efficient and low-risk chemical pesticides .
Potential Agonists of Peroxisome Proliferator-Activated Receptors
This compound has been used in the synthesis of potential agonists of type δ/β peroxisome proliferator-activated receptors (PPARδ/β) . These receptors play a crucial role in the regulation of cellular differentiation, development, and metabolism.
Antibacterial Agents
1,2,4-Oxadiazole derivatives containing a trifluoromethyl pyridine moiety, which include this compound, have shown excellent antibacterial activity against Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc) . These compounds could be potential alternative templates for discovering novel antibacterial agents .
Future Directions
Mechanism of Action
Target of Action
The primary target of VU0620053-1 is currently unknown. Similar compounds have been found to be potential agonists of type δ/β peroxisome proliferator-activated receptors (pparδ/β) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .
Mode of Action
This interaction can lead to the transcription of target genes .
Biochemical Pathways
If it acts as a PPARδ/β agonist, it could potentially influence a variety of metabolic pathways, including lipid metabolism, glucose homeostasis, and inflammation .
Result of Action
If it acts as a PPARδ/β agonist, it could potentially regulate the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation, leading to various cellular effects .
properties
IUPAC Name |
4-[[3-[4-(2-methylpropoxy)phenyl]-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14(2)12-26-16-9-7-15(8-10-16)21-22-19(28-23-21)11-24-17-5-3-4-6-18(17)27-13-20(24)25/h3-10,14H,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHPQDEWLIQOODY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)COC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[3-(4-isobutoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2H-1,4-benzoxazin-3(4H)-one |
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